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Compound of Interest

Compound Name: 1-Iodo-3-phenylpropane

Cat. No.: B1597414 Get Quote

An In-Depth Technical Guide to the Physical Properties of 1-Iodo-3-phenylpropane

Introduction
1-Iodo-3-phenylpropane, also known as 3-iodopropylbenzene, is an organoiodine compound

with the chemical formula C9H11I.[1][2] It serves as a crucial building block in organic

synthesis, particularly in the formation of carbon-carbon bonds through various coupling

reactions.[1] Its utility extends to medicinal chemistry, where it functions as an intermediate in

the synthesis of pharmaceutical candidates, and in materials science for creating functionalized

polymers.[1] This guide provides a comprehensive overview of the core physical properties of

1-Iodo-3-phenylpropane, offering a technical resource for researchers, scientists, and

professionals in drug development.

Core Physicochemical Properties
The physical characteristics of a compound are fundamental to its application in experimental

work, dictating everything from reaction conditions to storage and handling. 1-Iodo-3-
phenylpropane is typically an oil at room temperature.[1] The key physicochemical properties

are summarized in the table below.
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Property Value Source(s)

Molecular Formula C9H11I [1][2]

Molecular Weight 246.09 g/mol [1][3][4][5][6]

Appearance Pale Brown Oil [7]

Melting Point
54-56 °C (in ethyl acetate/ethyl

ether)
[1][8][9]

Boiling Point
248 °C at 760 mmHg; 137-140

°C at 20 Torr
[1][8][9]

Density
1.530 g/mL at 25 °C[3][7][10]

or 1.561 g/cm³
[1][8][9]

Refractive Index (n20/D) 1.5820 [3][6][7][8][9][10]

Flash Point
104.9 °C (220.8 °F)[8][9] or

>110 °C (>230 °F)
[1][3][6][11]

Solubility

Soluble in chloroform, very

slightly soluble in methanol.[1]

[7]

Sensitivity Light Sensitive [1][6][7][8]

Spectroscopic Characterization
Spectroscopic analysis provides a "fingerprint" of a molecule, confirming its identity and purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum is expected to show signals corresponding to the

aromatic protons of the phenyl group and the aliphatic protons of the propyl chain.

¹³C NMR: The carbon NMR spectrum will display distinct signals for the carbon atoms in

the phenyl ring and the three unique carbon atoms of the propyl chain.
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Infrared (IR) Spectroscopy: The IR spectrum of 1-Iodo-3-phenylpropane exhibits

characteristic absorption bands. Aromatic C-H stretching vibrations are observed around

3030 cm⁻¹, while aliphatic C-H stretches appear in the 2850–2950 cm⁻¹ region. The C=C

stretching of the aromatic ring is found near 1600 cm⁻¹, and the C-I stretching vibration is

typically in the low-frequency region of 500–600 cm⁻¹.[1]

Mass Spectrometry (MS): The mass spectrum shows a molecular ion peak (M+) at an m/z of

approximately 246, which corresponds to the molecular weight of the compound.[1]

Experimental Methodologies for Physical Property
Determination
The accurate determination of physical properties is paramount for the reliable use of any

chemical compound. The following are standard, self-validating protocols for measuring the key

physical parameters of 1-Iodo-3-phenylpropane.

Boiling Point Determination by Distillation
The boiling point is a critical indicator of purity. For a pure compound, the temperature of the

vapor will remain constant throughout the distillation process.

Protocol:

Assemble a standard distillation apparatus in a fume hood.

Place a sample of 1-Iodo-3-phenylpropane in the distilling flask along with boiling chips.

Begin heating the flask gently.

Record the temperature at which the liquid begins to boil and the first drop of distillate is

collected.

Continue to monitor the temperature; a stable temperature reading during distillation

indicates a pure substance.
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Apparatus Setup Measurement Validation

Assemble Distillation Apparatus Add Sample & Boiling Chips Gentle Heating Record Initial Boiling Temp. Monitor for Stable Temp. Constant Temperature indicates Purity

Click to download full resolution via product page

Boiling Point Determination Workflow

Melting Point Determination
Although 1-Iodo-3-phenylpropane is an oil at room temperature, its melting point can be

determined under controlled cooling or for the purified solid. A sharp melting point range

(typically <1°C) is indicative of high purity.

Protocol:

Load a small, dry sample into a capillary tube.

Place the capillary tube in a melting point apparatus.

Heat the sample at a controlled rate.

Record the temperature at which the first liquid appears and the temperature at which the

entire sample becomes liquid. This range is the melting point.

Sample Preparation Measurement Validation

Load Sample into Capillary Tube Place in Melting Point Apparatus Controlled Heating Record Temp. Range of Melting Sharp Melting Range indicates Purity

Click to download full resolution via product page

Melting Point Determination Workflow
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Density and Refractive Index Measurement
Density and refractive index are intensive properties that can be used to identify a substance

and assess its purity.

Protocol:

Density: Use a calibrated pycnometer. Weigh the empty pycnometer, then weigh it filled with

distilled water to determine its volume. Finally, weigh it filled with 1-Iodo-3-phenylpropane.

The density is the mass of the sample divided by its volume.

Refractive Index: Place a drop of the sample on the prism of a calibrated refractometer.

Measure the refractive index at a specified temperature (typically 20°C).

Handling, Storage, and Safety
Proper handling and storage are crucial for maintaining the integrity of 1-Iodo-3-
phenylpropane and ensuring laboratory safety.

Safety Precautions:

Causes skin and serious eye irritation.[12]

Safety statements recommend avoiding contact with skin and eyes.[8]

Recommended personal protective equipment (PPE) includes eye shields and gloves.[3]

Storage:

Store in a cool place (2-8°C).[7]

As the compound is light-sensitive, it should be stored in a dark or amber-colored bottle to

prevent degradation.[1][6][7][8]

Synthesis and Purification
A common method for the synthesis of 1-Iodo-3-phenylpropane is the Finkelstein reaction,

which involves the halide exchange of a corresponding bromide or chloride with sodium iodide
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in a suitable solvent like acetone.[1] Purification is typically achieved through distillation under

reduced pressure.[1]

Conclusion
This technical guide has provided a detailed overview of the essential physical properties of 1-
Iodo-3-phenylpropane. Understanding these properties is fundamental for its effective and

safe use in research and development. The experimental protocols outlined provide a

framework for the verification of these properties, ensuring the quality and reliability of the

compound in scientific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1597414#physical-properties-of-1-iodo-3-
phenylpropane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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